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Compound of Interest

Compound Name: Fast Green free acid
CAS No.: 25738-40-3
Cat. No.: B1672073

Get Quote

High-Purity Solvation in DMSO & Ethanol[1][2]
Core Directive & Chemical Identity

Crucial Distinction: In 95% of commercial contexts, "Fast Green FCF" refers to the Disodium
Salt (CAS 2353-45-9).[1] The true Free Acid form (CAS 25738-40-3) is rare and exhibits
significantly different solubility profiles.[1] This protocol primarily addresses the Disodium Salt
(standard reagent) but includes specific modifications for the Free Acid where applicable.[1]
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Feature Fast Green FCF (Standard) Fast Green (Free Acid)
CAS Number 2353-45-9 25738-40-3
Chemical State Disodium Salt (Anionic) Protonated Sulfonic Acid

Histology, Gel Staining, Food Specialized Synthesis, Non-

Primary Use o
Dye aqueous Staining
DMSO Solubility High (~10-40 mg/mL) High (>50 mg/mL)
Low (<0.5 mg/mL in pure High (Soluble in organic
Ethanol Solubility ( J P an ( J
EtOH) alcohols)
Water Solubility Very High (~200 mg/mL) Moderate to Low

Why DMSO and Ethanol?

o DMSO (Dimethyl Sulfoxide): The universal solvent for creating long-term, high-concentration
Stock Solutions (10—-20 mM) for biological screening or viability assays.[1] It prevents
hydrolysis and microbial growth.

» Ethanol (EtOH): Typically used as a Working Solvent or fixative co-solvent.[1] Note: The
standard salt precipitates in pure ethanol; successful preparation requires aqueous or
acidified ethanol.

Material Specifications & Safety
Reagents

o Fast Green FCF: Purity 285% (Dye content).
e DMSO: Anhydrous, 299.9% (Cell Culture Grade).
» Ethanol: Absolute (200 proof) for Free Acid; 95% or Acidified for Salt.[1]

o Glacial Acetic Acid: (Optional, for stabilization in ethanol).

Safety Profile (MSDS Highlights)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Hazards: Fast Green FCF is generally non-toxic (FD&C Green No. 3) but should be handled
as a potential mutagen in high concentrations.[1] DMSO penetrates skin rapidly, carrying
dissolved compounds into the bloodstream.

o PPE: Nitrile gloves (double-gloved for DMSO), safety goggles, and lab coat.[1]
e Handling: Weigh powder in a fume hood to avoid inhalation of fine particulates.
Protocol A: DMSO Stock Solution (Universal)
Best for: Long-term storage, drug screening, and small-volume spikes.[1]

Target Concentration: 10 mg/mL (~12 mM) Stability: >1 year at -20°C[1]

Step-by-Step Procedure

 Calculation:

o Calculate the required mass for your target volume.

o Example: To make 5 mL of 10 mg/mL stock, weigh 50 mg of Fast Green FCF.
» Weighing:

o Weigh 50 mg of Fast Green FCF powder into a sterile, amber glass vial or polypropylene
microtube.

o Critical: Avoid polystyrene tubes if using high-concentration DMSO for long periods.[1]
e Solvation:
o Add 5.0 mL of high-purity Anhydrous DMSO.

o Do not add the full volume at once if working near the solubility limit (40 mg/mL).[1] Add
80% of the volume, dissolve, then top up.

e Mixing:

o Vortex vigorously for 30—-60 seconds.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.caymanchem.com/product/14335/fast-green-fcf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o If particulates remain, sonicate in a water bath at 37°C for 5 minutes. The solution should
be a deep, clear sea-green.

 Sterilization (Optional):

o Filter through a 0.22 um PTFE (hydrophobic) or Nylon syringe filter.[1] Do not use
cellulose acetate.[1]

e Storage:
o Aliquot into small volumes (e.g., 100 pL) to avoid freeze-thaw cycles.
o Store at -20°C protected from light.[1][2]

Protocol B: Ethanol Working Solution

Best for: Histological staining, fixation, and washing steps.

Challenge: The standard Disodium Salt is insoluble in pure anhydrous ethanol. Solution: Use
Acidified Ethanol or 95% Ethanol to facilitate solvation via protonation or hydration.

Scenario 1: Standard Salt (CAS 2353-45-9)

Use this if you have the standard commercial powder.[1]
e Preparation of Solvent Matrix:
o Prepare Acidified Ethanol (1% Acetic Acid in Ethanol):
» Mix 99 mL of 95% Ethanol + 1 mL Glacial Acetic Acid.

» Mechanism:[1] The acid helps protonate the sulfonate groups, slightly improving
solubility and stability in the organic phase.

e Solvation:
o Weigh 10 mg of Fast Green FCF.[3]

o Add 10 mL of the Acidified Ethanol.
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e Mixing:
o Vortex continuously for 2 minutes.
o Sonication is mandatory: Sonicate for 10—-15 minutes.

o Observation: You may see a fine suspension. If a true solution is required, filter through a
0.45 um filter.

o Final Concentration: ~1 mg/mL (saturated).[1]

Scenario 2: Free Acid Form (CAS 25738-40-3)

Use this ONLY if you have the specific Free Acid reagent.[1]
» Solvation:

o Weigh 10 mg of Fast Green Free Acid.

o Add 10 mL of Absolute (100%) Ethanol.
e Mixing:

o Vortex for 30 seconds. The free acid should dissolve readily in pure alcohols.

Workflow Visualization
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Start: Fast Green FCF Powder

Disodium Salt Free Acid
(CAS 2353-45-9) (CAS 25738-40-3)
Most Common Rare

For Screening/Stock \For Staining/Fixing

DMSO Stock
(10-40 mg/mL)

If Salt used [If Free Acid used

Vortex & Sonicate S — Acidified Ethanol
(Clear Solution) (1% Acetic Acid)

- .Free Acid Only

Store at -20°C PRECIPITATION RISK

Soluble

(Aliquot) (Low Solubility <0.5 mg/mL) (Protonation aids solvation)
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Figure 1: Decision Matrix for Fast Green FCF Solvation. Blue nodes indicate starting materials;

Green indicates optimal paths; Red indicates high-risk/stop points.[1]

Troubleshooting & Technical Insights

Issue

Cause

Corrective Action

Precipitation in Ethanol

Using Disodium Salt in pure
EtOH.

Add 1-10% Water or 1%
Acetic Acid to the ethanol.

Sonicate for 10 mins.

Exposure to strong acid (pH <

Fast Green is a pH indicator.

Buffer back to neutral/alkaline

Color Shift (Orange/Red)
1).[1] (pH > 7) to restore Green/Blue
color.
Store DMSO stocks in amber
) ) ) ] vials. Avoid storing aqueous
Fading Signal Photobleaching or hydrolysis.

working solutions for >24
hours.[3]

Incomplete Solvation in DMSO

Saturation reached (>40
mg/mL).[1]

Dilute to 10 mg/mL.[3] Ensure
DMSO is anhydrous (water

absorption reduces solubility).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. caymanchem.com [caymanchem.com]
o 2. Fast Green FCF | TargetMol [targetmol.com]
e 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. Fast Green FCF | C37H34N2Na2010S3 | CID 16887 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Note: Fast Green FCF & Free Acid Solvent
Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672073/docs#application-note-fast-green-fcf-free-
acid-solvent-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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